Cas no 2096330-85-5 (4-ethylpyridine-3-boronic acid pinacol ester)

• Product Name: 4-ethylpyridine-3-boronic acid pinacol ester
• CAS No: 2096330-85-5
• MF: C₁₃H₂₀BNO₂
• MW: 233.11440372467
• MDL: MFCD13182290
• CID: 4636649
• PubChem ID: 72219181
• Update Time: 2025-07-23

4-ethylpyridine-3-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 4-Ethylpyridine-3-boronic Acid Pinacol Ester
• Pyridine, 4-ethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 4-Ethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 4-ethyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 4-Ethylpyridine-3-boronicAcidPinacolEster
• MFCD13182290
• EN300-2010171
• AC5470
• MB13309
• CS-0368958
• 2096330-85-5
• SY029183
• 4-ethylpyridine-3-boronic acid pinacol ester

• MDL： MFCD13182290
• Inchi： 1S/C13H20BNO2/c1-6-10-7-8-15-9-11(10)14-16-12(2,3)13(4,5)17-14/h7-9H,6H2,1-5H3
• InChI Key： UMTCATCTKZVZRN-UHFFFAOYSA-N
• SMILES： C1=NC=CC(CC)=C1B1OC(C)(C)C(C)(C)O1

Computed Properties

• Exact Mass: 233.1587090g/mol
• Monoisotopic Mass: 233.1587090g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.4Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 343.2±30.0 °C at 760 mmHg
• Flash Point: 161.4±24.6 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

4-ethylpyridine-3-boronic acid pinacol ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives